Cas no 2171760-01-1 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamido-2-methylpropanoic acid)
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamido-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamido-2-methylpropanoic acid
- EN300-1569065
- 2171760-01-1
- 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5,5-trimethylhexanamido]-2-methylpropanoic acid
-
- Inchi: 1S/C28H36N2O5/c1-18(26(32)33)16-30(5)25(31)24(14-15-28(2,3)4)29-27(34)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23-24H,14-17H2,1-5H3,(H,29,34)(H,32,33)
- InChI Key: QZKCBAIOYOWPGO-UHFFFAOYSA-N
- SMILES: O(C(NC(C(N(C)CC(C(=O)O)C)=O)CCC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 726
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 95.9Ų
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamido-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1569065-0.05g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5,5-trimethylhexanamido]-2-methylpropanoic acid |
2171760-01-1 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1569065-0.1g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5,5-trimethylhexanamido]-2-methylpropanoic acid |
2171760-01-1 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1569065-0.25g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5,5-trimethylhexanamido]-2-methylpropanoic acid |
2171760-01-1 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1569065-0.5g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5,5-trimethylhexanamido]-2-methylpropanoic acid |
2171760-01-1 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1569065-1.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5,5-trimethylhexanamido]-2-methylpropanoic acid |
2171760-01-1 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1569065-2.5g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5,5-trimethylhexanamido]-2-methylpropanoic acid |
2171760-01-1 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1569065-5.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5,5-trimethylhexanamido]-2-methylpropanoic acid |
2171760-01-1 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1569065-10.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5,5-trimethylhexanamido]-2-methylpropanoic acid |
2171760-01-1 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1569065-50mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5,5-trimethylhexanamido]-2-methylpropanoic acid |
2171760-01-1 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1569065-100mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5,5-trimethylhexanamido]-2-methylpropanoic acid |
2171760-01-1 | 100mg |
$2963.0 | 2023-09-24 |
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamido-2-methylpropanoic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamido-2-methylpropanoic acid
Comprehensive Analysis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamido-2-methylpropanoic acid (CAS No. 2171760-01-1)
The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamido-2-methylpropanoic acid (CAS No. 2171760-01-1) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block in solid-phase peptide synthesis (SPPS), a technique dominating modern pharmaceutical research. With the rising demand for custom peptides and therapeutic proteins, this compound has garnered significant attention in both academic and industrial settings.
Recent advancements in drug discovery and biotechnology have highlighted the importance of Fmoc-amino acids like 2171760-01-1. Researchers are increasingly exploring its applications in targeted drug delivery and protein engineering, aligning with trends such as personalized medicine and AI-driven molecular design. A common query among scientists is how to optimize the coupling efficiency of such derivatives in automated peptide synthesizers, reflecting its practical relevance.
The Fmoc protecting group in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamido-2-methylpropanoic acid ensures selective deprotection under mild conditions, a feature highly valued in green chemistry initiatives. This aligns with the growing focus on sustainable synthesis methods, a hot topic in 2024 chemical research. Additionally, its compatibility with click chemistry protocols makes it a versatile tool for biomaterial functionalization, addressing frequent searches like "Fmoc-amino acids for hydrogel design."
Analytical characterization of CAS No. 2171760-01-1 typically involves HPLC, mass spectrometry, and NMR, with purity thresholds exceeding 98% for most applications. A trending discussion in forums revolves around its storage stability—recommendations suggest inert atmospheres and low temperatures to prevent Fmoc degradation. Such details are crucial for laboratories focusing on high-throughput screening or GLP compliance.
In summary, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamido-2-methylpropanoic acid represents a nexus of innovation in peptide therapeutics and biomaterials. Its role in cutting-edge fields like cancer vaccine development and neural tissue engineering underscores its multidisciplinary value, answering frequent search queries about "Fmoc reagents for biomedical applications."
2171760-01-1 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamido-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)